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Compound of Interest

Compound Name: 4-Methoxypicolinohydrazide

Cat. No.: B1313614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-pyridine-2-carboxylic acid hydrazide, also known as 4-methoxypicolinohydrazide,

is a heterocyclic organic compound.[1] Its structure, featuring a pyridine ring substituted with a

methoxy group and a hydrazide functional group, makes it a valuable building block in

medicinal chemistry and drug discovery. Hydrazides and their derivatives are known to exhibit

a wide range of biological activities, including antibacterial, antifungal, and antitubercular

properties. This guide provides a comprehensive overview of the known properties, synthesis,

and potential applications of 4-Methoxy-pyridine-2-carboxylic acid hydrazide, with a focus on

technical details relevant to research and development.

Physicochemical Properties
Detailed experimental data for 4-Methoxy-pyridine-2-carboxylic acid hydrazide is not

extensively available in published literature. However, based on its chemical structure and data

from commercial suppliers, the following properties can be summarized.
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Property Value Source

Molecular Formula C₇H₉N₃O₂ [1][2]

Molecular Weight 167.17 g/mol [1][2]

CAS Number 187973-33-0

Appearance Solid (form) [1]

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

pKa Not reported

Note: The lack of publicly available, experimentally determined data for properties such as

melting point, boiling point, and solubility necessitates that these be determined empirically for

any specific application.

Synthesis and Reactivity
The synthesis of 4-Methoxy-pyridine-2-carboxylic acid hydrazide typically proceeds via the

reaction of a corresponding ester, such as methyl 4-methoxy-pyridine-2-carboxylate, with

hydrazine hydrate. This is a standard and widely used method for the preparation of

hydrazides.

A general experimental protocol for this type of reaction is as follows:

Experimental Protocol: Synthesis of a Hydrazide from
an Ester

Reaction Setup: A solution of the starting ester (1 equivalent) in a suitable solvent, such as

ethanol or methanol, is prepared in a round-bottom flask equipped with a reflux condenser

and a magnetic stirrer.

Addition of Hydrazine Hydrate: Hydrazine hydrate (typically a molar excess, e.g., 3-5

equivalents) is added to the solution.
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Reaction Conditions: The reaction mixture is heated to reflux and maintained at this

temperature for a period ranging from a few hours to overnight. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The solvent is typically removed under reduced pressure. The resulting crude

product can then be purified by recrystallization from a suitable solvent (e.g., ethanol,

methanol, or water) to yield the pure hydrazide.

The hydrazide functional group is a versatile synthon in organic chemistry. It can undergo a

variety of reactions, most notably condensation with aldehydes and ketones to form

hydrazones. These hydrazones are often the basis for the synthesis of more complex

heterocyclic systems and are frequently investigated for their biological activities.
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Figure 1: General synthesis pathway for 4-Methoxy-pyridine-2-carboxylic acid hydrazide and

its subsequent reaction to form hydrazone derivatives.

Potential Biological Activities and Applications
While no specific biological activities have been reported for 4-Methoxy-pyridine-2-carboxylic

acid hydrazide itself, the broader class of pyridine carboxylic acid hydrazides and their

hydrazone derivatives are known to possess a wide range of pharmacological properties.

These include:
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Antitubercular Activity: Isoniazid, a hydrazide of isonicotinic acid, is a frontline drug for the

treatment of tuberculosis. The structural similarity suggests that derivatives of 4-Methoxy-

pyridine-2-carboxylic acid hydrazide could be investigated for similar activity.

Antibacterial and Antifungal Activity: Many hydrazone derivatives of various heterocyclic

carboxylic acid hydrazides have demonstrated potent activity against a range of bacterial

and fungal strains.

Anticancer Activity: Some studies have reported on the anticancer potential of pyridine-

based hydrazone compounds.

Anti-inflammatory and Analgesic Activity: These activities have also been observed in this

class of compounds.

The methoxy substituent on the pyridine ring can influence the compound's lipophilicity and

electronic properties, which in turn can modulate its biological activity and pharmacokinetic

profile. Therefore, 4-Methoxy-pyridine-2-carboxylic acid hydrazide serves as a key intermediate

for the synthesis of novel compounds for screening in various drug discovery programs.
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Figure 2: Workflow illustrating the use of 4-Methoxy-pyridine-2-carboxylic acid hydrazide as a

core structure for generating diverse derivatives for biological screening.
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Safety Information
Based on available supplier data, 4-Methoxy-pyridine-2-carboxylic acid hydrazide is classified

with the GHS07 pictogram and has a "Warning" signal word. The hazard statement H302

indicates that it is harmful if swallowed.[1] Standard laboratory safety precautions, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be

followed when handling this compound.

Conclusion
4-Methoxy-pyridine-2-carboxylic acid hydrazide is a chemical intermediate with significant

potential for the development of novel therapeutic agents. While specific experimental data for

this compound is sparse in the public domain, its synthesis and reactivity follow well-

established chemical principles for hydrazides. Its structural similarity to other biologically

active pyridine hydrazides makes it an attractive starting material for medicinal chemistry

research. Further investigation into the synthesis of its derivatives and their subsequent

biological evaluation is warranted to explore its full potential in drug discovery. Researchers

working with this compound should be prepared to determine its key physicochemical

properties experimentally as part of their research and development process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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